3-Butoxy-6-chloropyridazine

• CAS No.: 17321-22-1
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 3-butoxy-6-chloropyridazine
• InChI: InChI=1S/C8H11ClN2O/c1-2-3-6-12-8-5-4-7(9)10-11-8/h4-5H,2-3,6H2,1H3
• InChI Key: JJJFYSURQUHJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NN=C(C=C1)Cl

Description

3-Butoxy-6-chloropyridazine (CAS No. 17321-22-1, molecular formula C₈H₁₁ClN₂O) is a pyridazine derivative characterized by a chlorine atom at the 6-position and a butoxy group at the 3-position of the heterocyclic ring . This compound serves as a key intermediate in medicinal and agrochemical synthesis due to its reactive chlorinated site and electron-donating alkoxy substituent.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparison focuses on pyridazine derivatives with substituents at the 3- and 6-positions, emphasizing structural, synthetic, and functional differences.

Structural Analogues and Substituent Effects

Compound Name	CAS No.	Substituents	Molecular Formula	Similarity Index*
3-Chloro-6-(chloromethyl)pyridazine	66346-83-6	Cl (6-), CH₂Cl (3-)	C₅H₄Cl₂N₂	0.73
6-Chloropyridazine-3-carboxamide	5096-73-1	Cl (6-), CONH₂ (3-)	C₅H₄ClN₃O	0.64
6-Chloropyridazine-3-carboxylic acid	20375-65-9	Cl (6-), COOH (3-)	C₅H₃ClN₂O₂	0.63
3-Chloro-6-tert-butoxypyridazine	17321-24-3	Cl (6-), tert-butoxy (3-)	C₈H₁₁ClN₂O	0.61
3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine	N/A	Cl (6-), hydrazinyl (3-)	C₈H₁₁ClN₄	N/A

Similarity Index : Calculated based on molecular descriptors (e.g., functional groups, ring topology) .

• 3-Chloro-6-(chloromethyl)pyridazine : The chloromethyl group enhances electrophilicity, making it reactive in nucleophilic substitution reactions. This contrasts with 3-butoxy-6-chloropyridazine, where the alkoxy group stabilizes the ring via electron donation .
• 3-Chloro-6-tert-butoxypyridazine : The bulky tert-butoxy group increases steric hindrance, reducing reactivity at the 3-position compared to the linear butoxy chain in 3-butoxy-6-chloropyridazine .

Key Research Findings

Triazolo Derivatives : 3-Butoxy-6-chloropyridazine derivatives, such as 6-chloro-3-aryl-[1,2,4]-triazolo[4,3-b]pyridazine, showed moderate antifungal activity against Candida albicans (MIC: 8–16 µg/mL) in vitro .

Hydrazinyl Derivatives : The hydrazine analogue (3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine) demonstrated a twisted conformation (N–N–C angle: 112.5°), which may influence its binding to biological targets .